3-(Methylsulfanyl)pyridine-2-carbonitrile

• IUPAC Name: 3-methylsulfanylpyridine-2-carbonitrile
• InChI: InChI=1S/C7H6N2S/c1-10-7-3-2-4-9-6(7)5-8/h2-4H,1H3
• InChI Key: IOXJHXAWIUWEHW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(N=CC=C1)C#N
• Molecular Formula: C7H6N2S
• DSSTOX Substance ID: DTXSID801287784
• Molecular Weight: 150.20 g/mol
• CAS No.: 312904-91-9

Description

3-(Methylsulfanyl)pyridine-2-carbonitrile is a chemical compound with the molecular formula C7H6N2S. It belongs to the class of aromatic nitriles.

Molecular Structure Analysis

The molecular weight of this compound is 150.2. The InChI code is 1S/C7H6N2S/c1-10-7-3-2-4-9-6(7)5-8/h2-4H,1H3.

Scientific Research Applications

Synthesis of Heterocyclic Systems

3-(Methylsulfanyl)pyridine-2-carbonitrile derivatives have been utilized in the synthesis of complex heterocyclic systems. For instance, 2-{[(5-Hydroxy-2-oxo-2H-chromen-4-yl)methyl]sulfanyl}pyridine-3-carbonitrile derivatives were synthesized through a reaction involving 4-chloromethyl-5-hydroxycoumarin and substituted 2-thioxopyridine-3-carbonitriles. This process led to the formation of a novel heterocyclic system, demonstrating the compound's utility in expanding the diversity of chemical structures available for further research and development in chemistry and potentially in pharmacology, excluding direct drug use and dosage applications (Bondarenko et al., 2016).

Crystal Structure Analysis

Another application of this compound derivatives is in the field of crystallography, where these compounds are used to analyze crystal structures. For example, a compound with a similar structure, 3-[2-(4-fluoro-phenyl)-ethyl]-5-methyl-4-hydroxyl-4-methyl-7-methylsulfanyl-3,4-dihydro-pyrido[4,3-d]pyrimidine-8-carbonitrile, was prepared and its crystal structure was determined using single-crystal X-ray diffraction. This kind of analysis is crucial for understanding the molecular geometry, bond lengths, and angles, which are fundamental for material science, solid-state chemistry, and the development of new materials (Mo et al., 2007).

Fluorescent Sensors

Furthermore, derivatives of this compound have been explored as fluorescent sensors. A novel small molecule fluorescent sensor based on the pyridine-pyridone scaffold was developed, highlighting the compound's potential in sensing applications. Such sensors can be used in various fields, including environmental monitoring, biological imaging, and the development of diagnostic tools, illustrating the versatility and broad applicability of this compound derivatives in scientific research (Hagimori et al., 2011).

Safety and Hazards

The safety data sheet for a similar compound, 3-Methylpyridine, indicates that it is classified as a flammable liquid and vapor. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage.

Synthesis routes and methods

Procedure details

A stirred solution of 1.00 g (8.19 mmol) of 2-cyano-3-fluoropyridine and 0.631g (9.01 mmol) of sodium thiomethoxide in 8 mL of DMF was stirred at room temperature for 1 h. The reaction mixture was diluted with water (80 mL) and stirred for 5 min. The resulting solid was filtered and dried on a high vacuum line to give 3-1 as an off-white solid: 1H NMR (CDCl3) δ 8.46 (d, 1H, 4.6 Hz), 7.66 (d, 1H, 8.3 Hz), 7.44 (dd, 1H, 4.6, 8.3 Hz), 2.58 (s, 3H).